Cas no 853574-47-7 (N-4-(2-Chloroacetyl)phenylbenzamide)

• Product Name: N-4-(2-Chloroacetyl)phenylbenzamide
• CAS No: 853574-47-7
• MF: C₁₅H₁₂ClNO₂
• MW: 273.714282989502
• MDL: MFCD06655697
• CID: 3030648
• PubChem ID: 4962269
• Update Time: 2025-05-25

N-4-(2-Chloroacetyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-CHLOROACETYL)PHENYL]BENZAMIDE
• BS-29557
• SCHEMBL18114043
• 853574-47-7
• CS-0213055
• G19197
• Z89272872
• MFCD06655697
• AKOS008999134
• EN300-13170
• DJB57447
• N-4-(2-Chloroacetyl)phenylbenzamide

• MDL： MFCD06655697
• Inchi： 1S/C15H12ClNO2/c16-10-14(18)11-6-8-13(9-7-11)17-15(19)12-4-2-1-3-5-12/h1-9H,10H2,(H,17,19)
• InChI Key： CSABDAXPSTVWLP-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 273.0556563g/mol
• Monoisotopic Mass: 273.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(2-Chloroacetyl)phenylbenzamide

N-4-(2-Chloroacetyl)phenylbenzamide (CAS No 853574-47-7): A Comprehensive Overview

N-4-(2-Chloroacetyl)phenylbenzamide, also known by its CAS registry number CAS No 853574-47-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzamide core with a substituted phenyl group, where the substituent is a 2-chloroacetyl group attached at the para position. This structure endows the compound with distinct electronic and steric properties, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of N-4-(2-Chloroacetyl)phenylbenzamide as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of inhibitors for various enzyme targets, including kinases and proteases. The chloroacetyl group, in particular, has been shown to enhance the compound's reactivity, making it a versatile building block in medicinal chemistry. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

In addition to its pharmacological applications, N-4-(2-Chloroacetyl)phenylbenzamide has been investigated for its role in chemical synthesis as an intermediate. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable intermediate in the construction of complex molecular frameworks. For example, researchers have utilized this compound to synthesize heterocyclic compounds with potential antibacterial activity. These findings underscore its importance as both a standalone compound and a key intermediate in synthetic routes.

The synthesis of N-4-(2-Chloroacetyl)phenylbenzamide typically involves multi-step processes that leverage principles from organic chemistry. A common approach involves the reaction of benzoyl chloride with 4-(2-chloroacetyl)aniline under appropriate conditions to form the amide bond. This method ensures high yield and purity, making it suitable for large-scale production if required. The stability of the compound under various conditions has also been studied, with results indicating that it is relatively stable under normal storage conditions but may degrade under harsh acidic or basic environments.

From an analytical standpoint, N-4-(2-Chloroacetyl)phenylbenzamide can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of its molecular structure and purity. For instance, NMR spectroscopy can provide detailed information about the electronic environment of the chloroacetyl group and its influence on the aromatic ring system.

The environmental impact and safety profile of N-4-(2-Chloroacetyl)phenylbenzamide are also areas of interest. While preliminary data suggest that it is not inherently hazardous under normal handling conditions, further studies are required to fully assess its toxicity and biodegradability. Regulatory compliance remains crucial when handling such compounds, particularly given their potential use in pharmaceutical applications.

In conclusion, N-4-(2-Chloroacetyl)phenylbenzamide (CAS No 853574-47-7) stands out as a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.